N-(2-chlorophenyl)-2-ethylbutanamide

• IUPAC Name: N-(2-chlorophenyl)-2-ethylbutanamide
• InChI: InChI=1S/C12H16ClNO/c1-3-9(4-2)12(15)14-11-8-6-5-7-10(11)13/h5-9H,3-4H2,1-2H3,(H,14,15)
• InChI Key: ACDRQDGLSZYRJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=CC=C1Cl
• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol

Description

N-(2-chlorophenyl)-2-ethylbutanamide, commonly known as Etizolam, is a thienodiazepine derivative that is widely used in scientific research. It was first introduced in Japan in 1983 and has since gained popularity for its anxiolytic, hypnotic, and muscle relaxant properties.

Scientific Research Applications

Etizolam is commonly used in scientific research to study its anxiolytic, hypnotic, and muscle relaxant properties. It has been shown to be effective in treating anxiety disorders, insomnia, and muscle spasms. Etizolam has also been studied for its potential use in treating alcohol withdrawal syndrome and seizures.

Mechanism of Action

Etizolam works by binding to the benzodiazepine site on the GABA-A receptor, which enhances the activity of the inhibitory neurotransmitter GABA. This results in the suppression of neuronal activity, leading to the anxiolytic, hypnotic, and muscle relaxant effects of Etizolam.
Biochemical and Physiological Effects:
Etizolam has been shown to have a range of biochemical and physiological effects. It has been shown to reduce anxiety and induce relaxation by increasing GABAergic neurotransmission. Etizolam also has sedative effects, which can lead to drowsiness and impaired cognitive function. In addition, Etizolam has muscle relaxant properties, which can help to alleviate muscle spasms and tension.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive compared to other anxiolytic drugs. Etizolam is also highly potent and has a long half-life, which makes it useful for studying the effects of chronic drug exposure. However, Etizolam also has limitations, such as the potential for abuse and addiction, which can make it difficult to use in certain experiments.

Future Directions

For research on Etizolam include the development of new derivatives, the study of long-term effects, and the exploration of its potential therapeutic uses.

Synthesis Methods

The synthesis of Etizolam involves the reaction of 2-ethylbutyryl chloride and 2-amino-5-chlorobenzophenone in the presence of a base such as sodium carbonate. The resulting product is then purified through recrystallization to obtain pure Etizolam. The synthesis method has been well-established and is widely used in laboratories.